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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B15595078

A comprehensive search for published data on the sesquiterpenoid 2-Hydroxyplatyphyllide
has revealed a significant scarcity of publicly available experimental results, making an
assessment of data reproducibility currently impossible. While the compound has been
successfully isolated and identified, detailed studies on its biological activity, efficacy, and
corresponding experimental protocols are not present in the accessible scientific literature.

Our investigation aimed to compile a comparison guide for researchers, scientists, and drug
development professionals, focusing on the reproducibility of published data for 2-
Hydroxyplatyphyllide. However, the foundational quantitative data and detailed
methodologies required for such a guide are absent from published research.

Isolation and Identification of 2-
Hydroxyplatyphyllide

2-Hydroxyplatyphyllide (CAS No. 72145-19-8, Molecular Formula: C14H1403) is a
sesquiterpenoid that has been isolated from the roots of Ligularia songarica, a plant belonging
to the Asteraceae family.[1][2][3] A 2014 study published in Zhong Yao Cai documented the
isolation and identification of ten compounds from Ligularia songarica, with 2-
Hydroxyplatyphyllide being one of them.[3] However, this study focused on the chemical
constitution of the plant and did not provide quantitative data on the biological activities of the
isolated compounds.
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Biological Activities of Related Compounds from
Ligularia Species

While specific data for 2-Hydroxyplatyphyllide is lacking, studies on other chemical
constituents isolated from Ligularia songarica and other species of the Ligularia genus indicate
a range of biological activities. For instance, five new oplopane sesquiterpenes, named
songaricalarins A-E, isolated from Ligularia songarica, were evaluated for their in vitro cytotoxic
activity against various cancer cell lines. One of these compounds exhibited notable
cytotoxicity.[4] Another study on new bisabolane-type sesquiterpenes from the same plant
species reported antibacterial activity for one of the isolated compounds against Escherichia
coli, Pseudomonas aeruginosa, and Salmonella pullorum.[5]

The genus Ligularia is known for producing a variety of secondary metabolites, including
terpenoids, benzofuran derivatives, flavonoids, and sterols, which have shown anti-
inflammatory, antioxidative, anti-bacterial, and anti-tumor effects in modern pharmacological
research.[6] It is plausible that 2-Hydroxyplatyphyllide may possess similar biological
activities, but without specific experimental data, this remains speculative.

General Experimental Workflow for Natural Product
Isolation

To provide some context for the audience, a general workflow for the isolation and identification
of natural compounds like 2-Hydroxyplatyphyllide is outlined below. This diagram illustrates
the typical steps involved in such a research process.
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Plant Material Collection & Preparation

Collection of Ligularia songarica

:

Drying and Grinding

Extraction &|Fractionation

Solvent Extraction

:

Crude Extract Fractionation

Isolation & |Purification

Chromatographic Techniques
(e.g., Column, HPLC)

:

Isolation of Pure Compounds

Structure Elucidation

Spectroscopic Analysis
(NMR, MS)

.

Identification of
2-Hydroxyplatyphyllide
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A generalized workflow for the isolation and identification of natural products.
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Conclusion

The primary objective of creating a comparison guide on the reproducibility of published data
for 2-Hydroxyplatyphyllide cannot be fulfilled due to the absence of such data in the public
domain. While the compound has been identified as a constituent of Ligularia songarica, further
research is required to determine its biological activities and pharmacological potential.
Researchers and drug development professionals interested in this compound will likely need
to conduct foundational in vitro and in vivo studies to generate the initial data necessary for any
future reproducibility assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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